Cas no 110-21-4 (Hydrazine-1,2-dicarboxamide)

• Product Name: Hydrazine-1,2-dicarboxamide
• CAS No: 110-21-4
• MF: C₂H₆N₄O₂
• MW: 118.0946393013
• MDL: MFCD00025398
• CID: 81897
• PubChem ID: 87563536
• Update Time: 2025-06-11

Hydrazine-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• Biurea
• N,N'-Dicarbamoylhydrazine
• Hydrazine-1,2-dicarboxamide
• (carbamoylamino)urea
• DIUREA
• p-urazine
• Ureidourea
• dicarbamide
• Bicarbamamide
• Urea, ureido-
• bicarbamimidicacid
• Biurea,99%
• Biurea, 99% 100GR
• Bicarbamimidic acid
• DTXCID404628
• Hydrazodicarbonamide
• NCGC00254891-01
• EN300-7413859
• Hydrazinedicarboxylic acid diamide
• Hydrazine, 1,2-bis(aminocarbonyl)-
• Ureidoureacarboxamide
• 1,1'-Hydrazinebisformamide
• CS-0149929
• POJ4UOY01H
• SB86000
• Hydrazodicarboxamide
• SCHEMBL22821618
• AKOS005174048
• AI3-28537
• NSC 1897
• UNII-POJ4UOY01H
• MFCD00025398
• D81814
• Q4919204
• Semicarbazide, 1-carbamoyl-
• Diharnstoff
• NS00021512
• Semicarbazide, 1-(1-hydroxyformimidoyl)-
• 1,1-Hydrazoformamide
• AS-59029
• Hydradicarbonamide
• Tox21_300989
• Formimidic acid, 1-semicarbazido-
• Formamide,1'-hydrazobis-
• Hydrazine, 1,2-dicarbamoyl-
• Hydrazine,2-dicarbamoyl-
• Hydrazine,2-bis(aminocarbonyl)-
• Hydrazinecarboximidic acid, 2-(aminocarbonyl)-
• FT-0669251
• Pseudourea, 3-ureido-
• CHEMBL3188383
• Bicarbamimidic acid (VAN)
• NSC-1897
• B0512
• 1,2-HYDRAZINEDICARBOXAMIDE
• EINECS 203-747-2
• 1,2-HYDRAZINEDICARBOXAMIDE [HSDB]
• Hydrazodiformamide
• HSDB 5014
• NSC1897
• Formamide, 1,1'-hydrazobis-
• FT-0606465
• HYDRAZINE-N,N'-BIS(CARBOXAMIDE)
• DTXSID6024628
• CAS-110-21-4
• 1,1'-Hydrazobis(formamide)
• N,N'-Biscarbamoylhydrazine
• Q-200731
• SCHEMBL21785
• NCGC00248246-01
• CCRIS 5976
• 110-21-4
• Hydrazocarbonamide
• ALBB-013477
• 77107-48-3
• DB-040907
• STL281876
• N,N\\'-Dicarbamoylhydrazine

• MDL： MFCD00025398
• Inchi： 1S/C2H6N4O2/c3-1(7)5-6-2(4)8/h(H3,3,5,7)(H3,4,6,8)
• InChI Key： ULUZGMIUTMRARO-UHFFFAOYSA-N
• SMILES： O=C(N)NNC(N)=O

Computed Properties

• Exact Mass: 118.04900
• Monoisotopic Mass: 118.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: -2.1
• Topological Polar Surface Area: 110A^2

Experimental Properties

• Color/Form: powder
• Density: 1.6040
• Melting Point: 247-250 °C
• Boiling Point: 220.6°C (rough estimate)
• Flash Point: 153.7°C
• Refractive Index: 1.4462 (estimate)
• PSA: 110.24000
• LogP: 0.42040
• Solubility: Not determined

Hydrazine-1,2-dicarboxamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• HazardClass：IRRITANT
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Hydrazine-1,2-dicarboxamide

Hydrazine-1,2-dicarboxamide (CAS No. 110-21-4): Properties, Applications, and Industry Insights

Hydrazine-1,2-dicarboxamide (CAS No. 110-21-4), also known as oxalamide hydrazide, is a specialized organic compound with a unique molecular structure. Its chemical formula, C₂H₆N₄O₂, highlights its dual carboxamide functional groups, making it a versatile intermediate in synthetic chemistry. The compound's thermal stability and hydrogen-bonding capacity have garnered attention in materials science, particularly for polymer modification and supramolecular assembly applications.

Recent studies emphasize Hydrazine-1,2-dicarboxamide's role in green chemistry initiatives, aligning with the global push for sustainable industrial processes. Researchers are exploring its potential as a biodegradable linker in pharmaceutical formulations and eco-friendly adhesives, addressing frequent search queries like "non-toxic chemical alternatives" and "sustainable material science." The compound's ability to form stable complexes with metal ions also positions it as a candidate for wastewater treatment technologies, a hot topic in environmental science circles.

From a commercial perspective, CAS 110-21-4 has seen growing demand in niche markets. Analytical data from procurement platforms reveals increased searches for "high-purity Hydrazine-1,2-dicarboxamide suppliers" and "technical grade oxalamide hydrazide," reflecting diverse industrial needs. The compound's crystallization behavior makes it particularly valuable in controlled-release formulations, with patent literature showing innovative applications in agricultural adjuvants and specialty coatings.

Quality specifications for Hydrazine-1,2-dicarboxamide typically focus on assay percentage (≥98% for research grade), melting point range (290-295°C), and solubility profiles. Advanced characterization techniques like FTIR spectroscopy and X-ray diffraction are crucial for verifying its structural integrity, as discussed in recent publications about "organic compound authentication methods." Storage recommendations emphasize protection from moisture, with many manufacturers offering nitrogen-purged packaging solutions.

The safety profile of 110-21-4 remains a frequent subject in scientific forums, with proper handling procedures and personal protective equipment (PPE) being essential discussion points. While not classified as hazardous under standard regulations, workplace guidelines recommend local exhaust ventilation during processing, addressing common queries about "safe handling of dicarboxamide compounds." This balanced risk-benefit profile contributes to its expanding use across research laboratories and industrial R&D facilities.

Emerging applications in energy storage systems have brought renewed interest to Hydrazine-1,2-dicarboxamide. Preliminary studies suggest potential utility in redox flow batteries and fuel cell components, coinciding with trending searches for "next-generation energy materials." The compound's electron-donating properties and thermal decomposition characteristics are being evaluated for advanced material composites, particularly in aerospace and automotive sectors seeking lightweight structural materials.

Market analysts note a compound annual growth rate (CAGR) of ~6.2% for specialty amides like CAS 110-21-4, driven by demand from Asia-Pacific pharmaceutical hubs and North American material science innovators. Regulatory compliance remains straightforward, with the substance listed in REACH and TSCA inventories, though manufacturers increasingly address queries about "EU chemical regulation compliance" and "FDA-approved intermediates" in product documentation.

Future research directions for Hydrazine-1,2-dicarboxamide may explore its biological activity profile, with computational chemistry models suggesting possible enzyme inhibition properties. The scientific community continues investigating its cocrystal formation capabilities, responding to industry needs for "pharmaceutical co-crystals" and "multi-component crystalline materials." These developments position 110-21-4 as a compound bridging traditional organic chemistry with cutting-edge material innovations.